Cas no 72968-73-1 (2-Anthracenesulfonicacid, 1-amino-4-[(2,6-diethyl-4-methylphenyl)amino]-9,10-dihydro-9,10-dioxo-,sodium salt (1:1))

2-Anthracenesulfonicacid, 1-amino-4-[(2,6-diethyl-4-methylphenyl)amino]-9,10-dihydro-9,10-dioxo-,sodium salt (1:1) structure
72968-73-1 structure
Product Name:2-Anthracenesulfonicacid, 1-amino-4-[(2,6-diethyl-4-methylphenyl)amino]-9,10-dihydro-9,10-dioxo-,sodium salt (1:1)
CAS No:72968-73-1
MF:C25H23N2NaO5S
MW:486.515296220779
CID:563028
PubChem ID:23673694
Update Time:2025-04-19

2-Anthracenesulfonicacid, 1-amino-4-[(2,6-diethyl-4-methylphenyl)amino]-9,10-dihydro-9,10-dioxo-,sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2-Anthracenesulfonicacid, 1-amino-4-[(2,6-diethyl-4-methylphenyl)amino]-9,10-dihydro-9,10-dioxo-,sodium salt (1:1)
    • sodium 1-amino-4-[(2,6-diethyl-4-methylphenyl)amino]-9,10-dihydro-9,10-dioxoanthracene-2-sulphonate
    • sodium,1-amino-4-(2,6-diethyl-4-methylanilino)-9,10-dioxoanthracene-2-sulfonate
    • 2-Anthracenesulfonic acid, 1-amino-4-((2,6-diethyl-4-methylphenyl)amino)-9,10-dihydro-9,10-dioxo-, monosodium salt
    • 2-Anthracenesulfonic acid, 1-amino-4-((2,6-diethyl-4-methylphenyl)amino)-9,10-dihydro-9,10-dioxo-, sodium salt (1:1)
    • 2-Anthraquinonesulfonic acid, 1-amino-4-((2,6-diethyl-4-methylphenyl)amino)-, sodium salt
    • sodium 1-amino
    • Sodium 1-amino-4-((2,6-diethyl-4-methylphenyl)amino)-9,10-dihydro-9,10-dioxoanthracene-2-sulphonate
    • EINECS 277-149-5
    • 2-Anthracenesulfonic acid, 1-amino-4-[(2,6-diethyl-4-methylphenyl)amino]-9,10-dihydro-9,10-dioxo-, monosodium salt
    • NS00059938
    • 72968-73-1
    • 2-Anthracenesulfonic acid, 1-amino-4-[(2,6-diethyl-4-methylphenyl)amino]-9,10-dihydro-9,10-dioxo-, sodium salt (1:1)
    • Sodium 1-amino-4-[(2,6-diethyl-4-methylphenyl)amino]-9,10-dihydro-9,10-dioxoanthracene-2-sulfonate
    • DTXSID90888334
    • Inchi: 1S/C25H24N2O5S.Na/c1-4-14-10-13(3)11-15(5-2)23(14)27-18-12-19(33(30,31)32)22(26)21-20(18)24(28)16-8-6-7-9-17(16)25(21)29;/h6-12,27H,4-5,26H2,1-3H3,(H,30,31,32);/q;+1/p-1
    • InChI Key: BKUNBYVIXSEXFQ-UHFFFAOYSA-M
    • SMILES: S(C1=CC(=C2C(C3C=CC=CC=3C(C2=C1N)=O)=O)NC1C(=CC(C)=CC=1CC)CC)(=O)(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 486.12269
  • Monoisotopic Mass: 486.123
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 5
  • Complexity: 848
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 138A^2

Experimental Properties

  • PSA: 129.39

2-Anthracenesulfonicacid, 1-amino-4-[(2,6-diethyl-4-methylphenyl)amino]-9,10-dihydro-9,10-dioxo-,sodium salt (1:1) Related Literature

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